![molecular formula C7H11N3OS2 B5732404 N-[5-(propylthio)-1,3,4-thiadiazol-2-yl]acetamide](/img/structure/B5732404.png)
N-[5-(propylthio)-1,3,4-thiadiazol-2-yl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[5-(propylthio)-1,3,4-thiadiazol-2-yl]acetamide, also known as PTAA, is a synthetic compound that has been extensively studied in scientific research due to its potential therapeutic applications. The compound belongs to the class of thiadiazole derivatives and has been found to possess various biological activities, including anti-inflammatory, antioxidant, and antitumor effects. In
Mechanism of Action
The exact mechanism of action of N-[5-(propylthio)-1,3,4-thiadiazol-2-yl]acetamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways involved in inflammation, oxidative stress, and tumor growth. This compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. It has also been found to inhibit the activity of nuclear factor-kappaB (NF-κB), a transcription factor that plays a key role in the regulation of inflammation and tumor growth.
Biochemical and Physiological Effects:
This compound has been found to possess various biochemical and physiological effects, including anti-inflammatory, antioxidant, and antitumor effects. The compound has been found to inhibit the production of inflammatory mediators such as prostaglandins and cytokines, which are involved in the pathogenesis of inflammatory diseases. This compound has also been found to scavenge free radicals and inhibit lipid peroxidation, which could be useful in preventing oxidative damage in the body. Additionally, this compound has been found to inhibit the growth of cancer cells in vitro, which makes it a potential candidate for the development of anticancer drugs.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-[5-(propylthio)-1,3,4-thiadiazol-2-yl]acetamide in lab experiments is its relatively low toxicity, which makes it a safer alternative to other compounds that possess similar biological activities. Additionally, this compound is readily available and can be synthesized using relatively simple procedures. However, one of the limitations of using this compound in lab experiments is its poor solubility in water, which could limit its bioavailability and efficacy in vivo.
Future Directions
There are several future directions for the study of N-[5-(propylthio)-1,3,4-thiadiazol-2-yl]acetamide. One potential direction is the development of this compound-based drugs for the treatment of inflammatory diseases such as rheumatoid arthritis. Another potential direction is the development of this compound-based drugs for the prevention and treatment of cancer. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in other fields of scientific research.
Synthesis Methods
N-[5-(propylthio)-1,3,4-thiadiazol-2-yl]acetamide can be synthesized through a multistep process involving the reaction of 2-amino-5-mercapto-1,3,4-thiadiazole with propyl bromide and acetic anhydride. The reaction yields this compound as a white crystalline solid with a melting point of 120-122°C.
Scientific Research Applications
N-[5-(propylthio)-1,3,4-thiadiazol-2-yl]acetamide has been extensively studied for its potential therapeutic applications in various fields of scientific research. The compound has been found to possess anti-inflammatory properties, which make it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis. This compound has also been found to exhibit antioxidant activity, which could be useful in preventing oxidative damage in the body. Additionally, this compound has been studied for its potential antitumor effects, as it has been found to inhibit the growth of cancer cells in vitro.
properties
IUPAC Name |
N-(5-propylsulfanyl-1,3,4-thiadiazol-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11N3OS2/c1-3-4-12-7-10-9-6(13-7)8-5(2)11/h3-4H2,1-2H3,(H,8,9,11) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NERHCBDBYVUQPO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCSC1=NN=C(S1)NC(=O)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11N3OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.